Cas no 178324-42-0 (3-Cyclobutene-1,2-dione,3-amino-4-[(2-aminoethyl)amino]-)

3-Cyclobutene-1,2-dione,3-amino-4-[(2-aminoethyl)amino]- structure
178324-42-0 structure
Product Name:3-Cyclobutene-1,2-dione,3-amino-4-[(2-aminoethyl)amino]-
CAS No:178324-42-0
MF:C6H9N3O2
MW:155.154560804367
CID:112862
PubChem ID:15273888
Update Time:2025-04-18

3-Cyclobutene-1,2-dione,3-amino-4-[(2-aminoethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclobutene-1,2-dione,3-amino-4-[(2-aminoethyl)amino]-
    • 3-Cyclobutene-1,2-dione, 3-amino-4-[(2-aminoethyl)amino]-
    • 178324-42-0
    • 3-amino-4-(2-aminoethylamino)cyclobut-3-ene-1,2-dione
    • 3-Cyclobutene-1,2-dione, 3-amino-4-[(2-aminoethyl)amino]-
    • Inchi: 1S/C6H9N3O2/c7-1-2-9-4-3(8)5(10)6(4)11/h9H,1-2,7-8H2
    • InChI Key: AEQSJKYQSTXPSB-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=C1NCCN)N)=O

Computed Properties

  • Exact Mass: 155.06957
  • Monoisotopic Mass: 155.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 98.2Ų

Experimental Properties

  • PSA: 98.21
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